Cas no 93859-03-1 (Benzene,2-dodecyl-1,3-diisocyanato-)

• Product name: Benzene,2-dodecyl-1,3-diisocyanato-
• CAS No: 93859-03-1
• MF: C₂₀H₂₈N₂O₂
• MW: 328.448525428772
• CID: 809978
• PubChem ID: 44151133

Benzene,2-dodecyl-1,3-diisocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-dodecyl-1,3-diisocyanato-
• 2-dodecyl-1,3-diisocyanatobenzene
• 2-dodecyl-1,3-phenylene diisocyanate
• SCHEMBL15005154
• DTXSID60869135
• EINECS 299-338-1
• 93859-03-1
• Benzene, 2-dodecyl-1,3-diisocyanato-
• NS00063057

• Inchi： InChI=1S/C20H28N2O2/c1-2-3-4-5-6-7-8-9-10-11-13-18-19(21-16-23)14-12-15-20(18)22-17-24/h12,14-15H,2-11,13H2,1H3
• InChI Key： HOFCVMOJMJPJEW-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCC1=C(C=CC=C1N=C=O)N=C=O

Computed Properties

• Exact Mass: 328.215
• Monoisotopic Mass: 328.215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 58.9A^2

Experimental Properties

• Density: 0.99
• Boiling Point: 433.8°Cat760mmHg
• Flash Point: 179.1°C
• Refractive Index: 1.518